Cas no 2228147-60-0 (4-amino-1-{bicyclo2.2.1heptan-2-yl}cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-{bicyclo2.2.1heptan-2-yl}cyclohexane-1-carboxylic acid
• CAS No: 2228147-60-0
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6009686
• PubChem ID: 165657847
• Update Time: 2025-06-08

4-amino-1-{bicyclo2.2.1heptan-2-yl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-{bicyclo2.2.1heptan-2-yl}cyclohexane-1-carboxylic acid
• EN300-1750216
• 2228147-60-0
• 4-amino-1-{bicyclo[2.2.1]heptan-2-yl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H23NO2/c15-11-3-5-14(6-4-11,13(16)17)12-8-9-1-2-10(12)7-9/h9-12H,1-8,15H2,(H,16,17)
• InChI Key： FCFRWRIHAWCPAK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)N)C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-{bicyclo2.2.1heptan-2-yl}cyclohexane-1-carboxylic acid

Exploring the Potential of 4-amino-1-{bicyclo[2.2.1]heptan-2-yl}cyclohexane-1-carboxylic acid (CAS No. 2228147-60-0) in Modern Research

In the ever-evolving landscape of pharmaceutical and chemical research, 4-amino-1-{bicyclo[2.2.1]heptan-2-yl}cyclohexane-1-carboxylic acid (CAS No. 2228147-60-0) has emerged as a compound of significant interest. This bicyclic derivative, characterized by its unique structural framework, combines the rigidity of a bicyclo[2.2.1]heptane moiety with the versatility of an amino-cyclohexane carboxylic acid group. Researchers are increasingly drawn to its potential applications in drug discovery, material science, and bioorganic chemistry, particularly due to its ability to modulate molecular interactions in complex biological systems.

The compound's CAS No. 2228147-60-0 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 4-amino-1-{bicyclo[2.2.1]heptan-2-yl}cyclohexane-1-carboxylic acid, reflects its intricate architecture, which includes a cyclohexane ring substituted with both an amino group and a carboxylic acid at the 1-position, further linked to a bicyclo[2.2.1]heptane scaffold. This combination of functional groups makes it a promising candidate for designing novel enzyme inhibitors, receptor modulators, or even chiral auxiliaries in asymmetric synthesis.

Recent trends in scientific literature highlight a growing demand for structurally diverse building blocks in medicinal chemistry. The bicyclo[2.2.1]heptane (norbornane) core of this compound is particularly noteworthy for its conformational rigidity, which can enhance binding affinity and metabolic stability in drug candidates. Meanwhile, the amino-carboxylic acid moiety offers opportunities for salt formation, prodrug derivatization, or metal chelation—features highly sought after in the development of bioactive molecules.

From an SEO perspective, queries such as "CAS 2228147-60-0 supplier," "bicycloheptane amino acid derivatives," and "cyclohexane carboxylic acid applications" reflect the compound's relevance in commercial and academic circles. Researchers often seek information on its synthetic routes, physicochemical properties, or biological activity profiles, underscoring the need for comprehensive technical resources. Notably, the compound's potential role in addressing challenges like drug resistance or targeted drug delivery aligns with contemporary biomedical priorities.

In material science, the steric constraints imposed by the bicyclo[2.2.1]heptane unit could inspire innovations in polymer design or supramolecular assemblies. The compound's chirality—stemming from its asymmetric centers—also positions it as a valuable tool for studying stereoselective reactions, a hot topic in green chemistry and catalysis. Furthermore, its compatibility with peptide coupling reactions opens doors to hybrid biomaterials or peptidomimetics research.

As regulatory agencies emphasize sustainable chemistry, the environmental footprint of synthesizing 4-amino-1-{bicyclo[2.2.1]heptan-2-yl}cyclohexane-1-carboxylic acid warrants exploration. Optimized protocols using catalytic methods or biocatalysis could enhance its accessibility while minimizing waste—an aspect increasingly scrutinized in pharmaceutical manufacturing.

In conclusion, CAS No. 2228147-60-0 represents a multifaceted chemical entity with untapped potential across disciplines. Its structural uniqueness, coupled with rising interest in three-dimensional molecular frameworks, ensures its place in future research endeavors. Whether as a pharmacophore or a material precursor, this compound exemplifies how tailored molecular design can address pressing scientific and industrial challenges.